Cas no 2034536-12-2 (1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea)

• Product Name: 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea
• CAS No: 2034536-12-2
• MF: C₁₈H₂₅N₃O₄
• MW: 347.4088
• CID: 5353611
• Update Time: 2025-06-08

1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(oxolan-2-ylmethyl)urea
• 1-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea

• Inchi： 1S/C18H25N3O4/c1-24-12-17(22)21-8-2-4-13-6-7-14(10-16(13)21)20-18(23)19-11-15-5-3-9-25-15/h6-7,10,15H,2-5,8-9,11-12H2,1H3,(H2,19,20,23)
• InChI Key： BZYXYPXVZAJFGA-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])C2=C(C=1[H])N(C(C([H])([H])OC([H])([H])[H])=O)C([H])([H])C([H])([H])C2([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• XLogP3: 1
• Topological Polar Surface Area: 79.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea

Comprehensive Overview of 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea (CAS No. 2034536-12-2)

The compound 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea, identified by its CAS No. 2034536-12-2, is a sophisticated organic molecule with a unique structural framework. This urea derivative combines a tetrahydroquinoline core with a methoxyacetyl group and a tetrahydrofuran (oxolan) moiety, making it a subject of interest in medicinal chemistry and drug discovery. Its intricate design suggests potential applications in targeting specific biological pathways, particularly in the realm of enzyme inhibition or receptor modulation.

In recent years, the scientific community has shown growing interest in urea-based compounds due to their versatility in drug design. The presence of the tetrahydroquinoline scaffold in this molecule is noteworthy, as this structural motif is frequently encountered in pharmaceuticals with diverse therapeutic effects, including anti-inflammatory and anticancer properties. The methoxyacetyl and oxolan substituents further enhance its potential for selective interactions with biological targets, a feature highly sought after in precision medicine.

From a synthetic chemistry perspective, the preparation of 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea involves multi-step organic transformations. Key steps likely include the functionalization of the tetrahydroquinoline ring, followed by urea bond formation with the oxolan-2-ylmethyl amine derivative. Researchers are particularly intrigued by the stereochemical implications of the tetrahydrofuran ring, which may influence the compound's bioavailability and metabolic stability—a critical consideration in modern drug development.

The physicochemical properties of this compound warrant careful examination. Preliminary analysis suggests that the methoxyacetyl group may enhance solubility, while the tetrahydroquinoline core could contribute to aromatic interactions with biological targets. These characteristics make CAS No. 2034536-12-2 an interesting candidate for structure-activity relationship (SAR) studies, particularly in the context of optimizing drug-like properties.

Current trends in pharmaceutical research emphasize the importance of heterocyclic compounds in addressing unmet medical needs. The combination of tetrahydroquinoline and tetrahydrofuran rings in this molecule positions it as a potential scaffold for developing novel therapeutic agents. Researchers are actively investigating similar structures for their ability to modulate various disease-relevant targets, making this compound relevant to contemporary drug discovery efforts.

In the context of green chemistry and sustainable synthesis, the development of efficient routes to prepare 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea presents both challenges and opportunities. The pharmaceutical industry is particularly interested in minimizing synthetic steps while maintaining high yields and purity—objectives that require innovative catalytic methods and environmentally benign reagents.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the molecular structure, particularly the spatial arrangement of the methoxyacetyl and oxolan substituents relative to the tetrahydroquinoline core. Such detailed structural information is invaluable for understanding the compound's potential interactions with biological targets.

The growing interest in small molecule therapeutics has brought compounds like 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea to the forefront of drug discovery. With the increasing demand for targeted therapies in areas such as oncology and neurology, researchers are examining similar structures for their ability to selectively modulate disease pathways while minimizing off-target effects.

From a computational chemistry perspective, molecular modeling studies of this compound could provide insights into its potential binding modes with various biological targets. The urea linkage in particular is known to participate in key hydrogen bonding interactions, while the tetrahydrofuran ring may contribute to favorable van der Waals contacts. Such in silico analyses are becoming increasingly important in the early stages of drug development.

In conclusion, 1-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-[(oxolan-2-yl)methyl]urea represents an intriguing example of modern medicinal chemistry. Its complex structure, featuring multiple pharmacologically relevant motifs, makes it a compelling subject for further investigation. As the pharmaceutical industry continues to seek novel chemical entities with improved selectivity and safety profiles, compounds like CAS No. 2034536-12-2 will undoubtedly play a significant role in shaping the future of therapeutic development.